Cas no 1173548-28-1 ((2E)-N-{5-(3,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{5-(3,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1173548-28-1
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5913216
• PubChem ID: 43974213
• Update Time: 2025-05-19

(2E)-N-{5-(3,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{5-(3,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-[5-[(3,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• (E)-N-(5-(3,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)acrylamide
• AKOS024643366
• F2368-1956
• 1173548-28-1
• (2E)-N-{5-[(3,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C18H17N3O2S/c1-12-5-6-14(10-13(12)2)11-17-20-21-18(23-17)19-16(22)8-7-15-4-3-9-24-15/h3-10H,11H2,1-2H3,(H,19,21,22)/b8-7+
• InChI Key： OVZSZRWQIFJRAN-BQYQJAHWSA-N
• SMILES： C(NC1=NN=C(CC2=CC=C(C)C(C)=C2)O1)(=O)/C=C/C1SC=CC=1

Computed Properties

• Exact Mass: 339.10414797g/mol
• Monoisotopic Mass: 339.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (2E)-N-{5-(3,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide

Compound CAS No. 1173548-28-1: (2E)-N-{5-(3,4-Dimethylphenyl)methyl-1,3,4-Oxadiazol-2-yl}-3-(Thiophen-2-yl)prop-2-enamide

The compound with CAS No. 1173548-28-1, named as (2E)-N-{5-(3,4-Dimethylphenyl)methyl-1,3,4-Oxadiazol-2-yl}-3-(Thiophen-2-yl)prop-2-enamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural motifs, making it a subject of interest in both academic and industrial research.

At the core of this molecule lies the oxadiazole ring system, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. The oxadiazole moiety is known for its stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cyclization processes. In this compound, the oxadiazole ring is substituted at the 5-position with a methyl group attached to a dimethylphenyl group. This substitution pattern not only enhances the electronic properties of the molecule but also introduces steric effects that can influence its reactivity and solubility.

Another notable feature of this compound is the presence of a thiophene ring system at the 3-position of the propenamide chain. Thiophene, a five-membered aromatic heterocycle containing sulfur, is known for its excellent conjugation properties and ability to act as an electron-deficient aromatic system. The integration of thiophene into this molecule contributes to its overall aromaticity and may facilitate interactions with other molecules through π–π stacking or charge transfer mechanisms.

The propenamide chain connecting the oxadiazole and thiophene moieties introduces additional functionality to the molecule. The double bond in the propenamide group (denoted by the (E) configuration) plays a crucial role in determining the geometry and reactivity of the compound. This configuration ensures that the substituents on either side of the double bond are positioned optimally for specific chemical interactions.

Recent studies have highlighted the potential of this compound as a building block in organic synthesis due to its versatile structure. Researchers have explored its use in constructing advanced materials such as organic semiconductors and sensors. For instance, investigations into its electronic properties have revealed that it exhibits favorable charge transport characteristics, making it a promising candidate for applications in organic electronics.

In addition to its synthetic applications, this compound has shown potential in biological systems. Preliminary studies suggest that it may act as a modulator of certain cellular pathways, opening avenues for its exploration as a drug candidate. However, further research is required to fully understand its pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxadiazole ring through condensation reactions and subsequent functionalization with the thiophene moiety via coupling reactions. Recent advancements in catalysis have enabled higher yields and improved purity levels in these reactions.

From an environmental perspective, this compound has been assessed for its potential impact on ecosystems. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions; however, long-term ecological effects remain to be evaluated.

In conclusion, CAS No. 1173548-28-1 represents a sophisticated organic molecule with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of modern chemical innovation.